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Compound of Interest

Compound Name: 2-Bromo-5-methoxybenzoic acid

Cat. No.: B042474

An In-depth Technical Guide to the Safety and Handling of 2-Bromo-5-methoxybenzoic Acid

This document provides a comprehensive overview of the safety protocols, handling
procedures, and emergency measures for 2-Bromo-5-methoxybenzoic acid (CAS No: 22921-
68-2). It is intended for researchers, scientists, and professionals in drug development who
may work with this compound. The information is compiled from safety data sheets (SDS) and
chemical databases to ensure a high standard of safety and operational awareness.

Hazard Identification and Classification

2-Bromo-5-methoxybenzoic acid is classified as a hazardous chemical.[1] The primary
hazards are associated with irritation to the skin, eyes, and respiratory system.[1][2][3] In some
classifications, it is also listed as harmful if swallowed and may cause organ damage through
prolonged exposure.[4][5]

GHS Classification:

 Signal Word:Warning[1][2][6][7]

Hazard Statements:

e H315: Causes skin irritation.[1][2][3][4][7]

e H319: Causes serious eye irritation.[1][2][3][4][7]
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H335: May cause respiratory irritation.[1][2][3][4][7]

H302: Harmful if swallowed.[4]

H318: Causes serious eye damage.[4]

H372: Causes damage to organs through prolonged or repeated exposure.[4][5]

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of 2-Bromo-5-
methoxybenzoic acid.

Property Value Reference(s)
CAS Number 22921-68-2 [1][4][5]
Molecular Formula CsH7BrOs [31[41[5]
Molecular Weight 231.04 g/mol [31[5]

Physical State Solid [2]

Melting Point 161 °C [5]

Flash Point 158.1 °C [5]

Purity >95% [1][2]13]

Experimental Protocols

The toxicological and hazard data presented in this guide are based on standardized
assessments as required by regulatory bodies like OSHA and under GHS guidelines. The
source safety data sheets (SDS) affirm that this chemical is considered hazardous by the 2012
OSHA Hazard Communication Standard (29 CFR 1910.1200).[1] However, the specific,
detailed experimental protocols for the toxicological studies (e.g., acute toxicity, skin
corrosion/irritation assays) are not provided in the publicly available safety documentation. The
toxicological properties have not been fully investigated.[1]

Safe Handling and Storage
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Adherence to proper handling and storage protocols is critical to minimize risk.

Handling Procedures

» Engineering Controls: Always handle this compound in a well-ventilated area, preferably
within a chemical fume hood.[1][6][8] Ensure that eyewash stations and safety showers are
in close proximity to the workstation.[1]

o Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[1][2][6] Do
not eat, drink, or smoke in areas where the chemical is handled or stored.[8]

o Procedural Precautions: Avoid breathing dust, fumes, or vapors.[1][6][7] Prevent the
formation and accumulation of dust.[1][2] Avoid contact with skin, eyes, and clothing.[1][2]

Storage Conditions

o Container: Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][2][7]
e Environment: Store locked up.[1][6][9]
» Incompatibilities: Store away from strong oxidizing agents.[1][2]

Personal Protective Equipment (PPE)

A comprehensive risk assessment should precede handling, and the following PPE is
mandatory.
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Protection Type Specification Rationale Reference(s)

Tightly fitting safety

goggles or chemical )
Protects against
safety goggles

Eye/Face Protection ) splashes and dust [1][2][3][8]
conforming to EN 166 )
particles.
(EU) or NIOSH (US)
standards.
Chemical-

impermeable gloves _
. . . Prevents skin contact
Skin Protection (e.g., nitrile rubber) ] [11121131[7]
and absorption.
and a lab coat or

protective clothing.

Not required under

normal conditions with

adequate ventilation.

For large-scale use, in o

) ] Minimizes the
) ) emergencies, or if ) ]
Respiratory Protection ] inhalation of dust or [21[3][8]

dust is generated, use

a NIOSH/MSHA or

European Standard

EN 136 approved

respirator.

vapors.

Emergency and First Aid Measures

The following diagram outlines the logical workflow for handling the compound and responding
to an exposure or spill.
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Safe Handling and Emergency Response Workflow

Preparation
- Review SDS
- Don appropriate PPE
- Verify fume hood & safety shower function

Safe Handling

- Use in well-ventilated fume hood
- Avoid dust generation
- Avoid contact with skin, eyes, clothing

Spill or Exposure Occurs?

Activate Emergency Protocol

Continue Normal Operations

Exposure Type

A Y Y
Endlonrceeduis) Inhalation: Skin Contact: Eye Contact: -
- Clean work area A R . Ingestion:
Remove to fresh air. If not breathing, Wash with plenty of soap and water Rinse with water for several minutes.
- Dispose of waste properly © 10 Tresh 101 & ' : " > Do NOT induce vomiting. Rinse mouth.
Duft PPE & wash hands give artificial respiration. for at least 15 min. Remove contaminated clothing. Remove contact lenses. Continue rinsing.

Report Incident per Institutional Protocol

Click to download full resolution via product page

Caption: Workflow for safe handling and emergency response.
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First Aid Protocols:

 Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for
breathing.[1] If the person is not breathing, provide artificial respiration.[2][3] Seek medical
attention.[1][2][3]

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes.[1][2] Remove any contaminated clothing and wash it before reuse.[1][6] If skin
irritation occurs, get medical advice/attention.[1][6]

o Eye Contact: Rinse cautiously and immediately with plenty of water for at least 15 minutes,
also under the eyelids.[1][2] If present, remove contact lenses if it is easy to do so and
continue rinsing.[1][6] If eye irritation persists, seek medical attention.[1][6]

e Ingestion: Do NOT induce vomiting.[1][2][3] Get medical attention.[1][2][3]

Accidental Release and Disposal
Spill Response

In case of a spill, prevent further leakage if it is safe to do so.[6] Avoid dust formation.[1] Sweep
or vacuum up the material and place it into a suitable, labeled container for disposal.[1][6]
Ensure the area is well-ventilated.

Disposal Considerations

Waste from this chemical is classified as hazardous.[2] All disposal practices must be in
accordance with federal, state, and local regulations.[6] Dispose of the contents and the
container at an approved waste disposal plant.[1][2][6] Do not allow the product to enter drains,
other waterways, or soil.[6] Contaminated packaging should be disposed of as unused product.

[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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